1-(6-Chloropyrimidin-4-yl)-4-mesylpiperazine

• Molecular Formula: C9H13ClN4O2S
• Molecular Weight: 276.74 g/mol
• IUPAC Name: 4-chloro-6-(4-methylsulfonylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C9H13ClN4O2S/c1-17(15,16)14-4-2-13(3-5-14)9-6-8(10)11-7-12-9/h6-7H,2-5H2,1H3
• InChI Key: NDLVECWNBUQXBR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC(=NC=N2)Cl

Description

1-(6-Chloropyrimidin-4-yl)-4-mesylpiperazine is a useful research compound. Its molecular formula is C9H13ClN4O2S and its molecular weight is 276.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,6-dichloropyrimidine (39.4 g), 1-mesylpiperazine hydrochloride (55.7 g) and triethylamine (116 ml) in ethanol (500 ml) was stirred at reflux temperature for 4 hours. The mixture was then stirred at room temperature for 12 hours. The solid, which had separated, was collected by filtration, slurry washed with ethanol (2×80 ml, 160 ml) then with diethyl ether (150 ml), and dried to give 1-(6-chloropyrimidin-4-yl)-4-mesylpiperazine as a cream solid (71.9 g). mp 200–202° C.